Cas no 1564906-34-8 (4-(trifluoromethyl)cyclohexylmethanesulfonamide)
4-(trifluoromethyl)cyclohexylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanemethanesulfonamide, 4-(trifluoromethyl)-
- 4-(trifluoromethyl)cyclohexylmethanesulfonamide
-
- MDL: MFCD26064748
- Inchi: 1S/C8H14F3NO2S/c9-8(10,11)7-3-1-6(2-4-7)5-15(12,13)14/h6-7H,1-5H2,(H2,12,13,14)
- InChI Key: JLPXPLNEFYIMJZ-UHFFFAOYSA-N
- SMILES: C1(CS(N)(=O)=O)CCC(C(F)(F)F)CC1
4-(trifluoromethyl)cyclohexylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-283830-1g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 1g |
$1057.0 | 2023-09-07 | ||
| Enamine | EN300-283830-5g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 5g |
$3065.0 | 2023-09-07 | ||
| Enamine | EN300-283830-10g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 10g |
$4545.0 | 2023-09-07 | ||
| Enamine | EN300-283830-0.05g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 0.05g |
$888.0 | 2023-09-07 | ||
| Enamine | EN300-283830-0.1g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 0.1g |
$930.0 | 2023-09-07 | ||
| Enamine | EN300-283830-0.25g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 0.25g |
$972.0 | 2023-09-07 | ||
| Enamine | EN300-283830-0.5g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 0.5g |
$1014.0 | 2023-09-07 | ||
| Enamine | EN300-283830-1.0g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-283830-2.5g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 2.5g |
$2071.0 | 2023-09-07 | ||
| Enamine | EN300-283830-5.0g |
[4-(trifluoromethyl)cyclohexyl]methanesulfonamide |
1564906-34-8 | 5g |
$4349.0 | 2023-06-01 |
4-(trifluoromethyl)cyclohexylmethanesulfonamide Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 4-(trifluoromethyl)cyclohexylmethanesulfonamide
4-(Trifluoromethyl)cyclohexylmethanesulfonamide (CAS 1564906-34-8): Properties, Applications, and Market Insights
4-(Trifluoromethyl)cyclohexylmethanesulfonamide (CAS 1564906-34-8) is a specialized organofluorine compound gaining significant attention in pharmaceutical and materials science research. This sulfonamide derivative features a unique combination of a cyclohexylmethane backbone with a trifluoromethyl group, making it particularly valuable for modern drug discovery and advanced material development.
The molecular structure of 4-(trifluoromethyl)cyclohexylmethanesulfonamide contributes to several remarkable properties. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, while the sulfonamide moiety provides hydrogen bonding capabilities. These characteristics make it an excellent building block for medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.
Recent studies highlight the growing importance of fluorinated compounds like 4-(trifluoromethyl)cyclohexylmethanesulfonamide in addressing current healthcare challenges. Researchers are exploring its potential in developing treatments for neurological disorders, metabolic diseases, and inflammatory conditions. The compound's ability to improve drug bioavailability and blood-brain barrier penetration makes it particularly valuable in CNS drug development.
In material science applications, 4-(trifluoromethyl)cyclohexylmethanesulfonamide serves as a precursor for advanced fluorinated polymers with enhanced thermal stability and chemical resistance. These materials find applications in high-performance coatings, electronic components, and specialty membranes. The compound's unique electronic properties also make it interesting for organic electronics research.
The synthesis of 4-(trifluoromethyl)cyclohexylmethanesulfonamide typically involves multi-step organic reactions starting from cyclohexane derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry practices in fine chemical production.
Market analysis indicates increasing demand for fluorinated building blocks like 4-(trifluoromethyl)cyclohexylmethanesulfonamide, driven by expanding pharmaceutical R&D and advanced materials development. The compound's CAS number (1564906-34-8) serves as a crucial identifier for researchers and procurement specialists navigating the complex landscape of specialty chemicals.
Quality control for 4-(trifluoromethyl)cyclohexylmethanesulfonamide involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements of pharmaceutical applications, typically demanding ≥98% purity for research use.
Storage and handling recommendations for 4-(trifluoromethyl)cyclohexylmethanesulfonamide emphasize protection from moisture and extreme temperatures. The compound shows good stability under standard laboratory conditions when properly stored in sealed containers with desiccants.
Recent patent literature reveals growing intellectual property activity surrounding 4-(trifluoromethyl)cyclohexylmethanesulfonamide derivatives, particularly in the areas of kinase inhibitors and GPCR modulators. This reflects the compound's versatility as a scaffold for drug discovery across multiple therapeutic areas.
Environmental and safety assessments of 4-(trifluoromethyl)cyclohexylmethanesulfonamide indicate it requires standard laboratory precautions. Researchers should consult the compound's SDS (Safety Data Sheet) for specific handling guidelines and personal protective equipment recommendations.
The future outlook for 4-(trifluoromethyl)cyclohexylmethanesulfonamide appears promising, with potential applications emerging in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge technologies represent some of the most exciting frontiers in modern drug discovery.
For researchers seeking alternatives or related compounds, structural analogs of 4-(trifluoromethyl)cyclohexylmethanesulfonamide include various cyclohexyl sulfonamides and fluorinated sulfonamide derivatives. Each variant offers slightly different physicochemical properties that may be advantageous for specific applications.
Supply chain considerations for 4-(trifluoromethyl)cyclohexylmethanesulfonamide (CAS 1564906-34-8) highlight the importance of working with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is typically available in research quantities from specialty chemical providers.
In conclusion, 4-(trifluoromethyl)cyclohexylmethanesulfonamide represents an important tool for modern chemical research, combining valuable structural features that address current challenges in drug discovery and material science. Its unique properties and versatility ensure continued interest from both academic and industrial researchers worldwide.
1564906-34-8 (4-(trifluoromethyl)cyclohexylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)